4-(3-ethoxy-4-{2-[2-(3-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one

• Molecular Formula: C29H29NO6
• Molecular Weight: 487.5 g/mol
• IUPAC Name: (4Z)-4-[[3-ethoxy-4-[2-[2-(3-methylphenoxy)ethoxy]ethoxy]phenyl]methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C29H29NO6/c1-3-33-27-20-22(19-25-29(31)36-28(30-25)23-9-5-4-6-10-23)12-13-26(27)35-17-15-32-14-16-34-24-11-7-8-21(2)18-24/h4-13,18-20H,3,14-17H2,1-2H3/b25-19-
• InChI Key: WGMNAMQUMDNTJO-PLRJNAJWSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)OCCOCCOC4=CC=CC(=C4)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)OCCOCCOC4=CC=CC(=C4)C

Description

4-(3-ethoxy-4-{2-[2-(3-methylphenoxy)ethoxy]ethoxy}benzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, commonly known as EMePBO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of EMePBO is not yet fully understood. However, studies have suggested that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. EMePBO has also been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR pathway, the MAPK/ERK pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
EMePBO has been found to exhibit significant biochemical and physiological effects. It has been shown to induce cell cycle arrest, decrease mitochondrial membrane potential, and increase reactive oxygen species (ROS) production. EMePBO has also been found to modulate the expression of various genes involved in cell proliferation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

EMePBO offers several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also exhibits significant anticancer activity against various cancer cell lines, making it a potential candidate for the development of new anticancer drugs. However, EMePBO also has several limitations. It is a highly lipophilic compound that may pose challenges in terms of solubility and bioavailability. Additionally, its mechanism of action is not yet fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on EMePBO. One potential direction is to further investigate its mechanism of action and signaling pathways. This could lead to the development of new drugs that target specific pathways and have fewer side effects. Another direction is to explore its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, future research could focus on improving the solubility and bioavailability of EMePBO, which could enhance its potential as a therapeutic agent.

Synthesis Methods

EMePBO can be synthesized through a multi-step process involving the condensation of 4-(2-hydroxyethyl)-2-phenyl-1,3-oxazole-5(4H)-one with 4-(3-methylphenoxy)ethoxyacetaldehyde in the presence of a base. The resulting intermediate is then subjected to a second condensation reaction with 3-ethoxy-4-formylbenzaldehyde in the presence of an acid catalyst. The final product is obtained through a cyclization reaction using anhydrous ethanol.

Scientific Research Applications

EMePBO has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. EMePBO has also been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties, making it a potential candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.